Cas no 1896650-83-1 (2-(Oxan-2-yl)prop-2-enoic acid)

• Product Name: 2-(Oxan-2-yl)prop-2-enoic acid
• CAS No: 1896650-83-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5602992
• PubChem ID: 21741947
• Update Time: 2025-07-21

2-(Oxan-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL217171
• 1896650-83-1
• EN300-1820616
• 2-(oxan-2-yl)prop-2-enoic acid
• 2-(Oxan-2-yl)prop-2-enoic acid

• Inchi： 1S/C8H12O3/c1-6(8(9)10)7-4-2-3-5-11-7/h7H,1-5H2,(H,9,10)
• InChI Key： VMAPZWVVJJKNGN-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(=C)C(=O)O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Oxan-2-yl)prop-2-enoic acid

Comprehensive Overview of 2-(Oxan-2-yl)prop-2-enoic acid (CAS No. 1896650-83-1): Properties, Applications, and Industry Insights

2-(Oxan-2-yl)prop-2-enoic acid (CAS No. 1896650-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by its oxane ring and acrylic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₂O₃, and molecular weight of 156.18 g/mol make it a valuable building block for designing advanced materials and bioactive molecules.

The growing interest in heterocyclic compounds like 2-(Oxan-2-yl)prop-2-enoic acid aligns with current trends in drug discovery, where researchers prioritize molecules with improved bioavailability and metabolic stability. Recent studies highlight its potential in polymer chemistry, particularly for creating functionalized monomers that enhance material properties such as adhesion and thermal resistance. This has led to a surge in searches for "CAS 1896650-83-1 applications" and "oxane derivatives in pharmaceuticals," reflecting its industrial relevance.

From a synthetic perspective, 2-(Oxan-2-yl)prop-2-enoic acid offers advantages in click chemistry and Michael addition reactions, enabling efficient derivatization. Its compatibility with green chemistry principles—such as solvent-free reactions—has also made it a subject of interest for sustainable manufacturing. Laboratories frequently inquire about "synthesis protocols for CAS 1896650-83-1" or "safe handling of acrylic acid derivatives," underscoring the need for detailed technical guidance.

Analytical characterization of this compound typically involves NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC purity testing. Researchers emphasize the importance of these techniques when verifying batch consistency, as impurities may affect downstream applications. The compound’s stability under various pH conditions and temperature ranges is another frequently searched topic, particularly for formulation scientists.

In the context of intellectual property, patents involving 2-(Oxan-2-yl)prop-2-enoic acid often focus on its use in biodegradable polymers and drug conjugates. This aligns with global demands for eco-friendly materials and targeted therapies. Notably, its role in prodrug design has been explored to improve drug delivery efficiency, a hot topic in precision medicine forums.

Regulatory compliance for CAS 1896650-83-1 varies by region, but it generally falls under standard laboratory chemical guidelines. Safety data sheets (SDS) recommend standard PPE (gloves, goggles) during handling, though it is not classified as hazardous under major regulatory frameworks. Environmental impact assessments suggest moderate biodegradability, prompting discussions on "green alternatives to traditional monomers."

Future research directions for 2-(Oxan-2-yl)prop-2-enoic acid may explore its utility in 3D printing resins or biocompatible coatings, areas experiencing rapid growth. Collaborative studies between academia and industry could further elucidate its mechanistic roles in catalysis or biomedical applications. As innovation accelerates, this compound is poised to remain a focal point in interdisciplinary chemistry.